Cas no 2171875-48-0 (4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-hydroxybutanoic acid)

• Product Name: 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-hydroxybutanoic acid
• CAS No: 2171875-48-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5965372
• PubChem ID: 165536507
• Update Time: 2025-05-27

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-hydroxybutanoic acid
• 2171875-48-0
• EN300-1511718
• 4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}-2-hydroxybutanoic acid

• Inchi： 1S/C27H32N2O6/c30-23(25(32)33)12-15-28-24(31)16-27(13-6-1-7-14-27)29-26(34)35-17-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,22-23,30H,1,6-7,12-17H2,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： RZRTWSVVQQVMGY-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCCC(C(=O)O)O)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 125Ų

Additional information on 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-hydroxybutanoic acid

Comprehensive Analysis of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-hydroxybutanoic acid (CAS No. 2171875-48-0)

The compound 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-hydroxybutanoic acid (CAS No. 2171875-48-0) is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a cyclohexylacetamido backbone and a hydroxybutanoic acid moiety, makes it invaluable for researchers in drug discovery and biomaterials engineering. With the growing demand for custom peptide modifications and targeted drug delivery systems, this compound has garnered significant attention in both academic and industrial settings.

One of the most searched topics in peptide chemistry revolves around the role of Fmoc-protecting groups in solid-phase synthesis. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group in this compound ensures selective deprotection, a critical step for high-yield peptide elongation. Researchers frequently inquire about optimized coupling conditions for sterically hindered amino acids, and this derivative serves as a model for studying side-chain interactions and solvent compatibility. Its hydrophilic-lipophilic balance also aligns with trends in bioactive peptide design, particularly for GPCR-targeting therapeutics.

In the context of green chemistry, the synthesis and application of CAS No. 2171875-48-0 have been explored to minimize environmental impact. Recent publications highlight its compatibility with water-based coupling reagents, addressing the industry’s shift toward sustainable solvents. Additionally, its cyclohexyl group enhances metabolic stability, a hot topic in oral peptide drug development—a field where users often search for "improving peptide bioavailability" or "non-invasive delivery methods."

The hydroxybutanoic acid segment of this compound introduces hydrogen-bonding capacity, making it a candidate for supramolecular chemistry applications. This aligns with trending searches on "self-assembling peptides" and "smart biomaterials." Furthermore, its carboxylic acid terminus allows for site-specific conjugation, a technique pivotal in antibody-drug conjugate (ADC) development—a sector experiencing exponential growth due to advancements in cancer immunotherapy.

From an analytical chemistry perspective, 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-hydroxybutanoic acid poses intriguing challenges in HPLC method development, a frequent query among lab technicians. Its chromatographic behavior under reverse-phase conditions is often studied to optimize purity assays. The compound’s UV-active Fmoc group also facilitates real-time reaction monitoring, a feature highly valued in high-throughput screening workflows.

In summary, CAS No. 2171875-48-0 exemplifies the intersection of traditional peptide chemistry and cutting-edge biomedical research. Its multifaceted applications—from precision therapeutics to eco-friendly synthesis—ensure its relevance in answering today’s most pressing scientific questions, as reflected in search trends and peer-reviewed literature.